Cas no 1261929-21-8 (4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid
• CAS No: 1261929-21-8
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18320809
• CID: 2764135
• PubChem ID: 53226708
• Update Time: 2025-05-24

4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261929-21-8
• DTXSID20690326
• 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid, 95%
• 3'-Chloro-3-hydroxy-5'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-CHLORO-5-METHYLPHENYL)-2-HYDROXYBENZOIC ACID
• MFCD18320809
• 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid

• MDL： MFCD18320809
• Inchi： 1S/C14H11ClO3/c1-8-4-10(6-11(15)5-8)9-2-3-12(14(17)18)13(16)7-9/h2-7,16H,1H3,(H,17,18)
• InChI Key： DZPONAYXABCXFW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid

4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid (CAS No. 1261929-21-8)

4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid, also known by its CAS registry number 1261929-21-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoic acids, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a benzoic acid moiety substituted with a hydroxyl group at the 2-position and a chloromethylphenyl group at the 4-position, making it a unique derivative with promising therapeutic potential.

The synthesis of 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid involves a series of carefully designed organic reactions, including Friedel-Crafts acylation, hydrolysis, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its potential use in pharmaceutical applications. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring high yield and purity of the final product.

In terms of physical properties, 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid exhibits a melting point of approximately 230°C, making it suitable for thermal stability studies. Its solubility in polar solvents such as water and methanol is moderate, which is advantageous for formulation purposes in drug delivery systems. The compound's UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, indicating its potential use as a photosensitizer or in light-responsive materials.

The biological activity of 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to inhibit key enzymes such as cyclooxygenase (COX) and nitric oxide synthase (NOS). Additionally, this compound has shown promising results in antitumor assays, with selective cytotoxicity against various cancer cell lines. These findings suggest that it could serve as a lead compound for the development of novel anticancer agents.

In the context of pharmacokinetics, studies on 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid have revealed favorable absorption profiles in preclinical models. Its bioavailability is enhanced by its ability to permeate cellular membranes efficiently, which is critical for achieving therapeutic concentrations in target tissues. Furthermore, preliminary toxicological evaluations indicate that this compound has a low toxicity profile, making it a safe candidate for further clinical investigation.

The application of CAS No. 1261929-21-8 extends beyond pharmacology into materials science and analytical chemistry. Its unique structural features make it an ideal candidate for use as a chiral resolving agent or as a building block in supramolecular chemistry. Recent research has also explored its potential as an electrochemical sensor material due to its redox properties and sensitivity to environmental changes.

In conclusion, 4-(3-Chloro-5-methylphenyl)-2-hydroxybenzoic acid, identified by its CAS number 1261929-21-8, represents a versatile compound with multifaceted applications across various scientific disciplines. Its synthesis, physical properties, biological activity, and pharmacokinetic profiles highlight its potential as a valuable asset in drug discovery and materials science. Continued research into this compound will undoubtedly uncover new insights into its utility and contribute to advancements in both academic and industrial settings.